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Compound of Interest

Compound Name: Diallyl sulfide

Cat. No. B162865

Proper handling and disposal of diallyl sulfide are critical for ensuring laboratory safety and
environmental protection. Due to its hazardous characteristics, including flammability and
irritant properties, a structured disposal protocol is essential.[1][2][3] This guide provides
researchers, scientists, and drug development professionals with the necessary procedural
information for the safe management of diallyl sulfide waste.

Immediate Safety and Handling

Before handling diallyl sulfide, ensure that all requisite safety measures are in place. This
includes the use of appropriate Personal Protective Equipment (PPE) and having immediate
access to safety stations.

Personal Protective Equipment (PPE):

Eye Protection: Wear tight-sealing safety goggles and a face shield.[2]

Hand Protection: Use chemically resistant gloves.

Skin and Body Protection: Wear protective clothing to prevent skin contact.[4]

Respiratory Protection: Use only in a well-ventilated area.[1] If irritation is experienced or
exposure limits may be exceeded, a NIOSH/MSHA-approved respirator is required.[2]

First Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[1][5]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[1][4]

Chemical and Physical Properties

A summary of diallyl sulfide's key quantitative data is provided below. This information is

critical for its safe handling and in determining the appropriate disposal route.

Property

Value

UN Number

1993[2][6]

Hazard Class

3 (Flammable Liquid)[2][6]

Packing Group

11[6]

Flash Point 46 °C / 114.8 °F[1][5]
Boiling Point 138 °C / 280.4 °F[1][5]
Melting Point -83 °C/-117.4 °F[1][5]
Density 0.887 g/cm?3[1][6]

Vapor Pressure

7 mm Hg (at 20 °C)[1]

Water Solubility

Practically insoluble[1][7]

Oral LD50 (Rat)

2,980 mg/kg|3]

Step-by-Step Disposal Protocol
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Diallyl sulfide must be managed as a hazardous waste.[2][8] Adherence to institutional, local,
regional, and national regulations is mandatory.[6]

Step 1: Waste Classification and Segregation

Classify: Diallyl sulfide is classified as a flammable liquid.[2] Waste generators are
responsible for confirming this classification against all applicable hazardous waste
regulations.[2][8]

Segregate: Do not mix diallyl sulfide waste with other waste streams.[6] Keep it separate
from incompatible materials such as strong oxidizing agents and strong bases.[2]

Container: Use a designated, properly sealed, and chemically compatible container for waste
collection.

Step 2: Spill and Leak Management In the event of a spill, act immediately to contain and clean
the material while observing all safety precautions.

Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and open flames
from the area.[1][2] Use only non-sparking, explosion-proof equipment for cleanup.[2]

Ventilate: Ensure the area is well-ventilated to disperse vapors.[1]

Containment: Cover the spill with an inert, non-combustible absorbent material such as
activated carbon, sand, or earth.[1][9]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, closed container for disposal.[1][2]

Step 3: Waste Storage and Labeling

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated
for hazardous waste.[2][6] The storage area must be away from heat and sources of ignition.

[6]

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the full
chemical name ("Diallyl Sulfide"), the associated hazards (Flammable Liquid), and the
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accumulation start date.
Step 4: Final Disposal

» Professional Disposal: Arrange for the disposal of diallyl sulfide waste through a licensed
and certified hazardous waste disposal company.[4] Do not attempt to dispose of this
chemical through standard laboratory drains or as regular trash.[2][9]

 Incineration: A recommended disposal method is combustion in a chemical incinerator
equipped with an afterburner and scrubber to handle the resulting sulfur oxides.[4]

» Container Disposal: Empty containers retain product residue and can be dangerous.[1] They
must be handled and disposed of in the same manner as the product itself.[6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of diallyl sulfide.
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Diallyl Sulfide Waste Generated
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Caption: Diallyl Sulfide Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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